methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate

• Molecular Formula: C22H19FN2O7S
• Molecular Weight: 474.5 g/mol
• IUPAC Name: methyl 2-[(5E)-5-[[4-[2-(4-fluoroanilino)-2-oxoethoxy]-3-methoxyphenyl]methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]acetate
• InChI: InChI=1S/C22H19FN2O7S/c1-30-17-9-13(10-18-21(28)25(22(29)33-18)11-20(27)31-2)3-8-16(17)32-12-19(26)24-15-6-4-14(23)5-7-15/h3-10H,11-12H2,1-2H3,(H,24,26)/b18-10+
• InChI Key: RAJUHFGZJBTLIX-VCHYOVAHSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC(=O)OC)OCC(=O)NC3=CC=C(C=C3)F
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)S2)CC(=O)OC)OCC(=O)NC3=CC=C(C=C3)F

Description

Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the activation of the peroxisome proliferator-activated receptor gamma (PPARγ) pathway. This activation results in the upregulation of genes involved in glucose uptake and insulin sensitivity, as well as the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects
Studies have shown that Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has a number of biochemical and physiological effects. These include improved glucose uptake and insulin sensitivity, as well as the induction of apoptosis in cancer cells. Additionally, this compound has also been shown to have anti-inflammatory properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of using Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate in lab experiments is its potent anti-cancer properties. Additionally, this compound is relatively easy to synthesize, making it readily available for use in lab experiments. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are a number of future directions for research involving Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate. One potential direction is the development of more potent analogs of this compound for use in cancer research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of diabetes. Finally, research is needed to better understand the potential toxicity of this compound and its effects on the environment.

Synthesis Methods

The synthesis of Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate involves the reaction of 2-(4-(2-((4-fluorophenyl)amino)-2-oxoethoxy)-3-methoxybenzylidene)malononitrile with thioacetic acid in the presence of a base. This reaction results in the formation of the thiazolidine ring, which is a key component of the compound.

Scientific Research Applications

Methyl [(5E)-5-(4-{2-[(4-fluorophenyl)amino]-2-oxoethoxy}-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]acetate has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can induce apoptosis in cancer cells. Additionally, this compound has also been studied for its potential applications in the treatment of diabetes, as it has been shown to improve glucose uptake and insulin sensitivity.